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Compound of Interest

Compound Name: H-Tyr-OMe

Cat. No.: B555174

Essential Safety and Handling Guide for H-Tyr-
OMe

This guide provides critical safety and logistical information for the handling and disposal of H-
Tyr-OMe (L-Tyrosine methyl ester hydrochloride). Adherence to these procedures is essential
for ensuring a safe laboratory environment for researchers, scientists, and drug development

professionals.

Hazard Assessment: H-Tyr-OMe is harmful if swallowed, causes skin and eye irritation, and
may cause respiratory irritation[1]. It is important to handle this compound with appropriate
personal protective equipment and follow safe laboratory practices.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the required PPE when handling H-Tyr-OMe in its solid form and in

solution.
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] ] Specifications and Best
Protection Type Required PPE .
Practices

Goggles should provide a
complete seal around the
) ) eyes[2][3]. A face shield should
Eye and Face Protection Safety Goggles or Eyeshields
be worn over goggles when
handling larger quantities or if

there is a risk of splashing.

Nitrile gloves are
recommended for incidental
splash protection. Gloves must
be changed immediately upon
Hand Protection Chemical-Resistant Gloves any contact with the
substance[2][3]. For prolonged
contact, consult manufacturer-
specific chemical resistance

data.

A NIOSH-approved N95 dust
mask is recommended to
) ) prevent inhalation of the
Respiratory Protection Dust Mask (Type N95) ]
powder. Use only in a well-
ventilated area or in a

chemical fume hood.

Along-sleeved, buttoned
) laboratory coat is required to
Body Protection Laboratory Coat ) ]
protect the skin from accidental

contact.

Experimental Protocol: Safe Handling Workflow

A systematic approach to handling H-Tyr-OMe will minimize the risk of exposure and
contamination.

1. Preparation and Weighing:
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Before handling the compound, ensure all necessary equipment, including a tared, sealable
container for transport, is within a chemical fume hood.

Wear all required PPE as specified in the table above.

Carefully open the stock container inside the fume hood.

Using a dedicated spatula, transfer the desired amount of the powder to the tared container.
Avoid creating dust.

. Dissolution:

In the chemical fume hood, add the desired volume of solvent to the container with the pre-
weighed H-Tyr-OMe.

Securely cap the container and mix by gentle swirling or vortexing until the solid is fully
dissolved.

If heating is required to aid dissolution, use a controlled heating method such as a water
bath.

. Post-Handling and Cleaning:

After weighing and dissolution, decontaminate the spatula and the work surface within the
fume hood.

Wash hands thoroughly with soap and water after handling.

Contaminated clothing should be removed and washed before reuse.

Preparation Handling Cleanup & Disposal

| 1. Don PPE }—>| 2. Prepare Fume Hood 3. Weigh H-Tyr-OMe 4. Dissolve in Solvent 5. Decontaminate Surfaces & Tools 6. Dispose of Waste 7. Doff PPE 8. Wash Hands
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Caption: Workflow for the safe handling of H-Tyr-OMe.

Disposal Plan

Proper disposal of H-Tyr-OMe and associated waste is critical to prevent environmental

contamination.

Solid Waste: All solid H-Tyr-OMe waste, including contaminated personal protective
equipment (gloves, weigh boats, etc.), must be collected in a designated, clearly labeled
hazardous waste container.

Liquid Waste: Solutions containing H-Tyr-OMe should be collected in a designated, clearly
labeled hazardous liquid waste container. Do not pour down the drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations. Consult your institution's environmental health and safety (EHS)
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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